Ethyl (2Z)-2-chloro-2-[2-(3-methylphenyl)hydrazin-1-ylidene]acetate

Specification

• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol
• IUPAC Name: ethyl (2E)-2-chloro-2-[(3-methylphenyl)hydrazinylidene]acetate
• Standard InChI: InChI=1S/C11H13ClN2O2/c1-3-16-11(15)10(12)14-13-9-6-4-5-8(2)7-9/h4-7,13H,3H2,1-2H3/b14-10+
• Standard InChI Key: AQNDVZFJEOKUPX-GXDHUFHOSA-N
• Isomeric SMILES: CCOC(=O)/C(=N\NC1=CC=CC(=C1)C)/Cl
• Canonical SMILES: CCOC(=O)C(=NNC1=CC=CC(=C1)C)Cl

Introduction

Ethyl (2Z)-2-chloro-2-[2-(3-methylphenyl)hydrazin-1-ylidene]acetate is a chemical compound with the CAS number 35229-96-0. It is commonly referred to by its synonyms, including Acetic acid, chloro[(3-methylphenyl)hydrazono]-, ethyl ester, and Acetic acid, 2-chloro-2-[2-(3-methylphenyl)hydrazinylidene]-, ethyl ester. This compound is used primarily in research and testing, often as a reagent in chemical synthesis.

Synthesis and Applications

Ethyl (2Z)-2-chloro-2-[2-(3-methylphenyl)hydrazin-1-ylidene]acetate is synthesized through a process involving hydrazine derivatives and chloroacetic acid or its esters. The compound is used in organic synthesis, particularly in the formation of heterocyclic compounds and as an intermediate in pharmaceutical synthesis.

Synthesis Pathway

The synthesis typically involves the reaction of a hydrazine derivative with a chloroacetic acid ester. This reaction forms a hydrazone, which is then used as a building block for more complex molecules.

Safety and Handling

Ethyl (2Z)-2-chloro-2-[2-(3-methylphenyl)hydrazin-1-ylidene]acetate should be handled with caution due to its potential reactivity and toxicity. It is recommended to store the compound at room temperature and follow standard laboratory safety protocols when handling it.

Safety Data Sheet (SDS) Information

• Storage Conditions: Room temperature.

• Hazards: Potential skin and eye irritant; may cause respiratory issues if inhaled.

• First Aid Measures: Wash affected areas with water; seek medical attention if irritation persists.

Research Findings

Research on Ethyl (2Z)-2-chloro-2-[2-(3-methylphenyl)hydrazin-1-ylidene]acetate is limited, but it is known to be involved in various organic synthesis pathways. Its role as an intermediate in forming complex molecules makes it valuable in pharmaceutical and chemical research.

Research Applications Table

Application	Description
Organic Synthesis	Used as an intermediate in forming heterocyclic compounds.
Pharmaceutical Synthesis	Involved in the synthesis of pharmaceutical compounds.